Cas no 2228802-47-7 (tert-butyl 3-1-(2-aminoethyl)cyclobutylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-1-(2-aminoethyl)cyclobutylazetidine-1-carboxylate
• CAS No: 2228802-47-7
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6013276
• PubChem ID: 165830069
• Update Time: 2025-07-28

tert-butyl 3-1-(2-aminoethyl)cyclobutylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-(2-aminoethyl)cyclobutylazetidine-1-carboxylate
• EN300-1893631
• tert-butyl 3-[1-(2-aminoethyl)cyclobutyl]azetidine-1-carboxylate
• 2228802-47-7

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-11(10-16)14(7-8-15)5-4-6-14/h11H,4-10,15H2,1-3H3
• InChI Key： UPFUHMYQGLQSRQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)C1(CCN)CCC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-1-(2-aminoethyl)cyclobutylazetidine-1-carboxylate

Professional Introduction to Tert-butyl 3-1-(2-aminoethyl)cyclobutylazetidine-1-carboxylate (CAS No: 2228802-47-7)

Tert-butyl 3-1-(2-aminoethyl)cyclobutylazetidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2228802-47-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azetidine class, a heterocyclic structure that has been extensively studied for its potential biological activities. The presence of a tert-butyl group and an aminoethyl side chain on the cyclobutylazetidine core introduces unique steric and electronic properties, making it a valuable scaffold for drug discovery and development.

The structural features of Tert-butyl 3-1-(2-aminoethyl)cyclobutylazetidine-1-carboxylate contribute to its versatility in medicinal chemistry. The tert-butyl group enhances the compound's lipophilicity, which can improve membrane permeability and oral bioavailability, while the aminoethyl chain provides a site for further functionalization, enabling the attachment of various pharmacophores. These characteristics make it an attractive candidate for designing novel therapeutic agents targeting a range of diseases.

In recent years, there has been growing interest in azetidine derivatives due to their diverse biological activities. Studies have demonstrated that azetidine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in Tert-butyl 3-1-(2-aminoethyl)cyclobutylazetidine-1-carboxylate may confer unique interactions with biological targets, such as enzymes or receptors, which could lead to potent therapeutic effects.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. Researchers have explored its utility in synthesizing derivatives with enhanced binding affinity or selectivity. For instance, modifications to the aminoethyl side chain can be used to optimize interactions with specific protein targets, while the tert-butyl group can serve as a handle for further chemical transformations. These modifications are crucial in developing drugs that are both effective and well-tolerated by patients.

The pharmaceutical industry has increasingly relied on computational modeling and high-throughput screening to identify promising drug candidates. Tert-butyl 3-1-(2-aminoethyl)cyclobutylazetidine-1-carboxylate has been incorporated into virtual screening campaigns to identify molecules with potential therapeutic applications. Preliminary results suggest that derivatives of this compound may interact with key biological pathways involved in diseases such as cancer and neurodegeneration. These findings highlight the compound's significance as a building block in drug discovery.

Furthermore, advances in synthetic methodologies have made it possible to produce complex molecules like Tert-butyl 3-1-(2-aminoethyl)cyclobutylazetidine-1-carboxylate with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the construction of intricate molecular frameworks while maintaining stereochemical integrity. This progress has opened new avenues for designing molecules with tailored biological properties.

The development of novel therapeutics often involves rigorous testing in preclinical models to assess efficacy and safety. Tert-butyl 3-1-(2-aminoethyl)cyclobutylazetidine-1-carboxylate has been evaluated in various assays to determine its potential as a drug candidate. Initial studies have shown promising results in inhibiting specific enzymatic targets associated with inflammation and cell proliferation. These findings warrant further investigation into its therapeutic potential.

In conclusion, Tert-butyl 3-1-(2-aminoethyl)cyclobutylazetidine-1-carboxylate (CAS No: 2228802-47-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential for further functionalization, make it a valuable asset in drug discovery efforts. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation therapeutics.